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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzaldehyde

Cat. No.: B1294362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
reactivity of 4-Fluoro-2-nitrobenzaldehyde, a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other complex organic molecules.[1] Its unique electronic
properties, stemming from the presence of fluoro, nitro, and aldehyde functional groups, make
it a versatile building block in medicinal chemistry and materials science.[1]

Core Chemical and Physical Properties

4-Fluoro-2-nitrobenzaldehyde is a light yellow to yellow crystalline powder under standard
conditions.[1] A summary of its key physical and chemical properties is presented below.
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Property Value Source
Molecular Formula C7H4FNO3 [1112113114]
Molecular Weight 169.11 g/mol [L112][31[41[5]
CAS Number 2923-96-8 [1][2][3][5]
Melting Point 32-33°C [6]
Boiling Point 294.2 £ 25.0 °C (Predicted) [6]
Density 1.443 + 0.06 g/cm? (Predicted) [6]
Appearance Light yellow to yellow crystal o

powder
Purity > 95% - 99% [1][5]

Storage Temperature

0-8 °C, under inert gas

(Nitrogen or Argon)

[1](6]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 4-Fluoro-2-

nitrobenzaldehyde.
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Spectrum Type Key Data Points Source

Chemical shifts and spin-spin
coupling constants are

BC NMR ) . . [2]
available in specialized

databases.

The spectrum is available in
the NIST Chemistry WebBook,

IR Spectrum _ [3]
measured in a CCl4/CS2

solution.

C1=CC(=C(C=C1F)--INVALID-
SMILES 2]
LINK--[O-])C=0

INChl=1S/C7H4FNO3/c8-6-2-
InChl [2]13]
1-5(4-10)7(3-6)9(11)12/h1-4H

Chemical Synthesis and Reactivity

4-Fluoro-2-nitrobenzaldehyde is a valuable synthetic intermediate due to its multiple reactive
sites.[1] The aldehyde group can undergo typical reactions such as oxidation, reduction, and
condensation. The aromatic ring is activated towards nucleophilic aromatic substitution due to
the electron-withdrawing effects of the nitro and fluoro groups.

General Reactivity Profile

The reactivity of 4-Fluoro-2-nitrobenzaldehyde is governed by its functional groups. The
aldehyde is susceptible to nucleophilic attack, while the aromatic ring's electron deficiency,
enhanced by the nitro group, facilitates the displacement of the fluorine atom by nucleophiles.
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Reactivity Profile of 4-Fluoro-2-nitrobenzaldehyde
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Caption: Key reactive sites and potential transformations of 4-Fluoro-2-nitrobenzaldehyde.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 4-Fluoro-2-
nitrobenzaldehyde are not available in the provided search results, a general procedure for a
related compound, 4-nitrobenzaldehyde, can be adapted. This typically involves the hydrolysis
of a dihalogenated precursor.

lllustrative Synthesis Workflow

The synthesis of aromatic aldehydes often involves the oxidation of a corresponding methyl
group or the hydrolysis of a benzal halide. Subsequent purification is critical to achieve the
desired purity for further applications.
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General Synthesis and Purification Workflow

Starting Material
(e.g., 4-Fluoro-2-nitrotoluene)

Reaction
(e.g., Oxidation or Halogenation/Hydrolysis)

l

Aqueous Workup
(e.g., Extraction)

l

Purification
(e.g., Recrystallization or Chromatography)

l

Analysis
(e.g., NMR, HPLC)

Pure 4-Fluoro-2-nitrobenzaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 4-Fluoro-2-
nitrobenzaldehyde.

Safety and Handling

4-Fluoro-2-nitrobenzaldehyde is classified as a hazardous substance and requires careful
handling.[2][7]

GHS Hazard Classification:[2]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1294362?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrobenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAH6197106&productDescription=4-FLUORO-2-NITROBENZALDEHYDE&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][7][8]
e Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[2][7][8]

o Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation): Category 3
(May cause respiratory irritation)[2][7][8]

Precautionary Statements:[2][7]

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray.[7] Wash hands and any
exposed skin thoroughly after handling.[7] Use only outdoors or in a well-ventilated area.[7]
Wear protective gloves, protective clothing, eye protection, and face protection.[7]

e Response:

o If on skin: Wash with plenty of soap and water.[7] If skin irritation occurs, get medical

advice/attention.[7]

o If in eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses, if
present and easy to do.[7] Continue rinsing.[7] If eye irritation persists, get medical

advice/attention.[7]

o If inhaled: Remove person to fresh air and keep comfortable for breathing.[7] Call a
POISON CENTER or doctor/physician if you feel unwell.[7]

o Storage: Store in a well-ventilated place.[7] Keep container tightly closed.[7] Store locked up.

[7]
» Disposal: Dispose of contents/container to an approved waste disposal plant.[7]
Always consult the Safety Data Sheet (SDS) before handling this chemical.[8]

Applications in Research and Development

4-Fluoro-2-nitrobenzaldehyde serves as a critical starting material in the synthesis of a
variety of target molecules.[1] Its application spans several areas:

e Pharmaceuticals: It is a building block for novel therapeutic agents.[1]
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e Agrochemicals: Used in the development of new pesticides and herbicides.[1]

o Fluorescent Probes: Its chemical structure is suitable for creating fluorescent probes for
biological imaging.[1]

o Analytical Chemistry: Employed in techniques like chromatography and spectroscopy.[1]

The versatility of this compound ensures its continued importance in both academic research
and industrial applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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